Cas no 152218-31-0 (Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester)

• Product Name: Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester
• CAS No: 152218-31-0
• MF: C₁₀H₁₁NO₆S
• MW: 273.26244187355
• CID: 3797831
• PubChem ID: 86597620
• Update Time: 2025-08-05

Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester
• (S)-(2-methyloxiran-2-yl)methyl 3-nitrobenzenesulfonate
• Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyl-2-oxiranyl]methyl ester
• ((2S)-2-METHYLOXIRAN-2-YL)METHYL 3-NITROBENZENESULFONATE
• (2S)-2-methyloxiran-2-ylmethyl 3-nitrobenzenesulfonate
• [(2S)-2-Methyloxiranyl]methyl3-nitrobenzenesulfonate
• G68414
• HDTDGVNYXDYKSO-JTQLQIEISA-N
• [(2S)-2-Methyloxiranyl]methyl-3-nitrobenzenesulfonate
• (25)-2-methyloxiran-2-ylmethyl 3-nitrobenzenesulfonate
• SCHEMBL1949110
• 152218-31-0
• (S)-(2-Methyloxiran-2-yl)methyl3-nitrobenzenesulfonate
• [(2S)-2-methyloxiran-2-yl]methyl3-nitrobenzenesulfonate
• (2S)-(2-methyloxiran-2-yl)methyl 3-nitrobenzenesulphonate
• [(25)-2-methyloxiran-2-yl]methyl 3-nitrobenzenesulfonate
• [(2s)-2-methyloxiran-2-yl]methyl 3-nitro-1-benzenesulfonate
• [(2S)-2-methyloxiran-2-yl]methyl 3-nitrobenzenesulfonate

• Inchi： 1S/C10H11NO6S/c1-10(6-16-10)7-17-18(14,15)9-4-2-3-8(5-9)11(12)13/h2-5H,6-7H2,1H3/t10-/m0/s1
• InChI Key： HDTDGVNYXDYKSO-JTQLQIEISA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC[C@]1(C)CO1

Computed Properties

• Exact Mass: 273.03070824g/mol
• Monoisotopic Mass: 273.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester

Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester (CAS No. 152218-31-0): An Overview

Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester (CAS No. 152218-31-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a 3-nitrobenzenesulfonic acid derivative, is characterized by its unique structural features, including a nitro group and an epoxide moiety, which contribute to its potential biological activities and applications.

The molecular structure of Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester is particularly noteworthy due to its chiral center at the epoxide group. This chirality can significantly influence the compound's pharmacological properties, making it a valuable candidate for enantioselective synthesis and drug development. The presence of the nitro group further enhances the compound's reactivity and can be leveraged in various chemical transformations.

Recent studies have explored the potential of Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester in the context of drug discovery and development. One notable application is its use as an intermediate in the synthesis of novel anti-inflammatory agents. The nitro group in the molecule can be reduced to an amino group, which can then be functionalized to produce compounds with enhanced anti-inflammatory properties. This approach has shown promise in preclinical studies, where derivatives of this compound have demonstrated significant efficacy in reducing inflammation in animal models.

In addition to its anti-inflammatory potential, Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester has also been investigated for its antimicrobial properties. The combination of the nitro group and the epoxide moiety provides a unique chemical environment that can disrupt microbial cell walls and inhibit bacterial growth. Preliminary studies have indicated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics.

The synthesis of Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester typically involves several steps, including the formation of the nitrobenzene derivative and subsequent epoxidation. Advanced synthetic methods have been developed to improve the yield and purity of this compound, ensuring its suitability for pharmaceutical applications. These methods often involve green chemistry principles to minimize environmental impact and enhance sustainability.

The biological activity of Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester has been further explored through various in vitro and in vivo assays. Studies have shown that this compound can modulate key signaling pathways involved in inflammation and immune response. For example, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in numerous inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of derivatives of Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester. Early results from phase I trials have indicated that these compounds are well-tolerated by patients and exhibit promising therapeutic effects. Further research is needed to fully understand the mechanisms of action and optimize dosing regimens for clinical use.

In conclusion, Benzenesulfonic acid, 3-nitro-, [(2S)-2-methyloxiranyl]methyl ester (CAS No. 152218-31-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammation and microbial infections. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, paving the way for innovative treatments in the future.